6,6-Dimethylcyclohex-3-ene-1,2-diol

• CAS No.: 61875-93-2
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 6,6-dimethylcyclohex-3-ene-1,2-diol
• InChI: InChI=1S/C8H14O2/c1-8(2)5-3-4-6(9)7(8)10/h3-4,6-7,9-10H,5H2,1-2H3
• InChI Key: ADTDSDFUDNTLSC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=CC(C1O)O)C

Description

6,6-Dimethylcyclohex-3-ene-1,2-diol is a bicyclic organic compound characterized by a cyclohexene ring system with hydroxyl groups at the 1 and 2 positions and methyl substituents at both 6 positions. This vicinal diol structure imparts unique stereochemical and electronic properties, influencing its reactivity, solubility, and biological interactions. Vicinal diols are known for their ability to form intramolecular hydrogen bonds, which can stabilize specific conformers and affect metabolic pathways or bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-Dimethylcyclohex-3-ene-1,2-diol typically involves the hydroxylation of 6,6-dimethylcyclohex-3-ene. One common method is the dihydroxylation of the corresponding alkene using osmium tetroxide (OsO4) followed by reduction with sodium bisulfite (NaHSO3). The reaction conditions generally include:

Solvent: Tetrahydrofuran (THF) or a similar solvent.

Temperature: Room temperature to slightly elevated temperatures.

Reagents: Osmium tetroxide and sodium bisulfite.

Industrial Production Methods

Industrial production methods for 6,6-Dimethylcyclohex-3-ene-1,2-diol are not well-documented in the literature. large-scale synthesis would likely involve similar dihydroxylation reactions with optimized conditions for yield and purity.

Chemical Reactions Analysis

Types of Reactions

6,6-Dimethylcyclohex-3-ene-1,2-diol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The compound can be reduced to form cyclohexane derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Reagents like thionyl chloride (SOCl2) for halogenation or alkyl halides for alkylation.

Major Products

Oxidation: Formation of 6,6-dimethylcyclohex-3-ene-1,2-dione or 6,6-dimethylcyclohex-3-ene-1,2-dicarboxylic acid.

Reduction: Formation of 6,6-dimethylcyclohexane-1,2-diol.

Substitution: Formation of 6,6-dimethylcyclohex-3-ene-1,2-dihalides or 6,6-dimethylcyclohex-3-ene-1,2-dialkyl derivatives.

Scientific Research Applications

6,6-Dimethylcyclohex-3-ene-1,2-diol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6,6-Dimethylcyclohex-3-ene-1,2-diol involves its interaction with various molecular targets and pathways:

Molecular Targets: The hydroxyl groups can form hydrogen bonds with enzymes and other proteins, affecting their activity.

Pathways: The compound can participate in redox reactions, influencing cellular oxidative stress and signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Conformational Differences

• Cyclohexane-1,2-diol derivatives :

  • trans-Cyclohexane-1,2-diol (t6-6): Exhibits two dominant conformers stabilized by intramolecular hydrogen bonding. Computational studies (e.g., B3LYP functional) predict its stability accurately, with generalized gradient approximation (GGA) functionals overestimating primed conformer stability .
  • 6,6-Dimethylcyclohex-3-ene-1,2-diol : The methyl groups at C6 introduce steric hindrance, likely reducing ring flexibility compared to unsubstituted analogs. The conjugated double bond (C3–C4) may enhance planarity, altering hydrogen-bond strength and reactivity.

• Aromatic Diols :

  • Chrysene-1,2-diol : A polycyclic aromatic diol requiring metabolic activation (e.g., via S9 mix) to exhibit mutagenicity. Its planar structure facilitates intercalation into DNA, promoting adduct formation .
  • 4-(3-Hydroxybutan-2-yl)-3,6-dimethylbenzene-1,2-diol : A substituted benzene diol with antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA). Hydrophobic substituents (e.g., methyl or acetyl groups) enhance membrane penetration and bioactivity .

Physicochemical Properties

• Hydrogen Bonding : Vicinal diols like trans-cyclohexane-1,2-diol form strong intramolecular hydrogen bonds, reducing solubility in polar solvents. The methyl groups in 6,6-dimethylcyclohex-3-ene-1,2-diol may further decrease solubility compared to unsubstituted analogs .
• Stability: Substituted diols with electron-donating groups (e.g., methyl) exhibit increased stability against oxidation. For example, 9-hydroxychrysene-1,2-diol is less reactive than its non-hydroxylated counterpart due to steric and electronic effects .

Data Tables

Table 1: Comparison of Mutagenic Potency in Salmonella typhimurium TA100

Compound	Mutagenic Activity (Relative Potency)	Metabolic Activation Required?	Reference
Anti-triol-epoxide (chrysene)	1.0 (highest)	No
Syn-triol-epoxide (chrysene)	0.7	No
Chrysene-1,2-diol	0.1	Yes (S9 mix)
9-Hydroxychrysene-1,2-diol	0.05	Yes (S9 mix)

Table 2: Tumorigenic Activity of Methyl-Substituted Diols

Compound	Tumor Initiation Potency (Mouse Skin)	DNA Adduct Formation (Relative)	Structural Feature	Reference
5-MeC-1,2-diol	High	1.0 (highest)	Bay-region methyl group
6-MeC-1,2-diol	Low	0.05	Non-bay-region methyl group